Cas no 67939-71-3 (1,3-Benzenediol, polymer with 2-furanmethanol)

• Product name: 1,3-Benzenediol, polymer with 2-furanmethanol
• CAS No: 67939-71-3
• MF: C₆H₆O₂^.C₅H₆O₂
• MW: 208.21058
• CID: 967901
• PubChem ID: 6455661

1,3-Benzenediol, polymer with 2-furanmethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, polymer with 2-furanmethanol
• benzene-1,3-diol,furan-2-ylmethanol
• DTXSID30987330
• (Furan-2-yl)methanol--benzene-1,3-diol (1/1)
• SCHEMBL5806401
• 67939-71-3

• Inchi： InChI=1S/C6H6O2.C5H6O2/c7-5-2-1-3-6(8)4-5;6-4-5-2-1-3-7-5/h1-4,7-8H;1-3,6H,4H2
• InChI Key： AOHKTRHZLFHMRJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)O)O.C1=COC(=C1)CO

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8

Experimental Properties

• Boiling Point: 280°C at 760 mmHg
• Flash Point: 132°C
• PSA: 73.83